Cephalexin Sulfoxide

• IUPAC Name: (6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-5,8-dioxo-5λ4-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C16H17N3O5S/c1-8-7-25(24)15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-6,10-11,15H,7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-,25?/m1/s1
• InChI Key: GAMHLNJQISGSQF-RGDUGRAGSA-N
• Canonical SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=CC=C3)N)S(=O)C1)C(=O)O
• Isomeric SMILES: CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)N)S(=O)C1)C(=O)O
• Molecular Formula: C16H17N3O5S
• Molecular Weight: 363.4 g/mol

Description

Cephalexin Sulfoxide is a derivative of Cephalexin, which is an antibiotic medication commonly prescribed to treat various bacterial infections. It belongs to the class of antibiotics called cephalosporins, which work by interfering with the production of the bacterial cell wall, leading to the destruction of the bacteria.

Synthesis Analysis

The synthesis of Cephalexin involves continuous-flow processes. The instability of the cephalosporin nucleus and its degradation at high temperature are fundamental to the application of flow chemistry in cephalosporin synthesis. The parameters were studied using DOE and a yield of 85% was obtained.

Molecular Structure Analysis

The molecular formula of Cephalexin Sulfoxide is C16H17N3O5S. The molecular weight is 363.4 g/mol. The InChI and SMILES strings provide a text representation of the molecule’s structure.

Chemical Reactions Analysis

The degradation of Cephalexin has been evaluated by homogeneous (Fe 2+ /H 2 O 2 /UV) and heterogeneous (MoS 2 @Fe/H 2 O 2 /UV) photo-Fenton processes.

Physical And Chemical Properties Analysis

Cephalexin Sulfoxide has a molecular weight of 363.4 g/mol. It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 7. The Rotatable Bond Count is 4. The Exact Mass and Monoisotopic Mass are 363.08889182 g/mol. The Topological Polar Surface Area is 149 Ų.

Scientific Research Applications

Clinical Pharmacokinetics

• Field : Pharmacology.
• Application : Cephalexin is used in adults and pediatrics to treat various streptococcal and staphylococcal infections.
• Methods : This review summarizes and evaluates all the pharmacokinetic (PK) data on cephalexin by screening out all pertinent studies in human beings following the per oral (PO) route.
• Results : A dose-proportional increase in AUC 0–∞ and C max can be portrayed in different studies conducted in the healthy population.

Ultrasensitive Detection in Pharmaceutical Formulations

• Field : Pharmaceutical Technology.
• Application : Cephalexin is used to treat various infectious diseases. Its incorrect and excessive usage has contributed to various side effects, such as mouth soreness, pregnancy-related pruritus, and gastrointestinal symptoms.
• Methods : A unique trimetallic dendritic nanostructure comprised of cobalt, copper, and gold was electrochemically imprinted on an electrode surface by optimizing the electrodeposition variables.
• Results : The probe displayed superior analytical performance, with a linear dynamic range between 0.05 nM and 10 5 nM, limit of detection of 0.04 ± 0.01 nM, and response time of 4.5 ± 0.2 s.

Treatment of Respiratory Tract Infections

• Field : Clinical Medicine.
• Application : Cephalexin is used to treat infections caused by bacteria, including upper respiratory infections.
• Methods : The medication is administered orally. The dosage and duration of treatment depend on the type of infection and the patient’s response to the medication.
• Results : Effective in treating upper respiratory tract infections caused by susceptible bacteria.

Treatment of Skin and Skin Structure Infections

• Field : Dermatology.
• Application : Cephalexin is used to treat skin and skin structure infections.
• Methods : The medication is administered orally. The dosage and duration of treatment depend on the type of infection and the patient’s response to the medication.
• Results : Effective in treating skin and skin structure infections caused by susceptible bacteria.

Treatment of Bone Infections

• Field : Orthopedics.
• Application : Cephalexin is used to treat bone infections.
• Methods : The medication is administered orally. The dosage and duration of treatment depend on the type of infection and the patient’s response to the medication.
• Results : Effective in treating bone infections caused by susceptible bacteria.

Treatment of Genitourinary Tract Infections

• Field : Urology.
• Application : Cephalexin is used to treat genitourinary tract infections.
• Methods : The medication is administered orally. The dosage and duration of treatment depend on the type of infection and the patient’s response to the medication.
• Results : Effective in treating genitourinary tract infections caused by susceptible bacteria.

Treatment of Otitis Media

• Field : Otorhinolaryngology.
• Application : Cephalexin is used to treat otitis media, an infection of the middle ear.
• Methods : The medication is administered orally. The dosage and duration of treatment depend on the type of infection and the patient’s response to the medication.
• Results : Effective in treating otitis media caused by susceptible bacteria.

Treatment of Acute Prostatitis

• Field : Urology.
• Application : Cephalexin is used to treat acute prostatitis, an acute inflammation of the prostate gland.
• Methods : The medication is administered orally. The dosage and duration of treatment depend on the type of infection and the patient’s response to the medication.
• Results : Effective in treating acute prostatitis caused by susceptible bacteria.

Safety And Hazards

Cephalexin should be used with caution in patients with known hypersensitivity to cephalexin or other cephalosporins. It is recommended to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye.

Future Directions

Cephalexin is widely used in outpatient and inpatient healthcare settings due to its favorable safety and efficacy profile. It is commonly utilized in the treatment of urinary tract infections, respiratory infections, otitis media, bone infections, and skin and soft tissue infections. Future directions may involve optimizing dosing regimens based on the patient’s age, weight, renal function, and severity of infection.

Citations

Cephalexin sulfoxide oscillopolarographic quantitative determination using potassium hydrogenperoxomonosulfate

MY Blazheevskyy, YY Labuzova - 2015 - dspace.nuph.edu.ua

122 CEPHALEXIN SULFOXIDE OSCILLOPOLAROGRAPHIC QUANTITATIVE DETERMINATION USING POTASSIUM HYDROGENPEROXOMONOSULFATE …

Number of citations: 0 dspace.nuph.edu.ua

Molecular Structure and Antibacterial Activity of Degradation Products from Cephalexin Solutions Submitted to Thermal and Photolytic Stress

C Lourenço, LEA Souza, A Valêncio… - …, 2022 - Wiley Online Library

… From mass spectroscopy data, we show that solutions submitted to photolytic stress contain cephalexin sulfoxide, cephalexin sulfone and 7-ADCA fragments, species that preserve the …

Number of citations: 1 chemistry-europe.onlinelibrary.wiley.com

Cephalosporin antibiotics: electrochemical fingerprints and core structure reactions investigated by LC–MS/MS

N Sleegers, ALN van Nuijs, M van den Berg… - Analytical …, 2019 - ACS Publications

… cephalexin sulfoxide was commercially available. From the analysis of cephalexin sulfoxide … indication that indeed cephalexin oxidizes to cephalexin sulfoxide at 1.1 V and then oxidizes …

Number of citations: 12 pubs.acs.org

Key-study on plasma-induced degradation of cephalosporins in water: Process optimization, assessment of degradation mechanisms and residual toxicity

S Meropoulis, S Giannoulia, S Skandalis… - Separation and …, 2022 - Elsevier

… the imine (D 363A) followed by oxidation of the ring sulfide to the corresponding sulfoxide (D 379) consistent with the high propensity of these sites to be oxidized (cephalexin sulfoxide …

Number of citations: 13 www.sciencedirect.com

Advances in predicting organic contaminant abatement during ozonation of municipal wastewater effluent: reaction kinetics, transformation products, and changes of …

Y Lee, U Von Gunten - Environmental Science: Water Research & …, 2016 - pubs.rsc.org

Ozonation of municipal wastewater effluent has been considered in recent years as an enhanced wastewater treatment technology to abate trace organic contaminants (micropollutants)…

Number of citations: 193 pubs.rsc.org

Наукова спадщина вчених Національного фармацевтичного університету Ч. 8 (2015)

НБ Гавриш, ВВ Хівренко, ВВ Хивренко, ІА Щетініна… - 2018 - dspace.nuph.edu.ua

Бібліографічний покажчик у 8-й частині містить повну інформацію про друковані праці вчених Національного фармацевтичного університету за 2015 рік. Десять розділів 8-ї …

Number of citations: 2 dspace.nuph.edu.ua